Cas no 107474-02-2 (Trimethyl-2-tri(propan-2-yl)silylethynylsilane)

• Product Name: Trimethyl-2-tri(propan-2-yl)silylethynylsilane
• CAS No: 107474-02-2
• MF: C₁₄H₃₀Si₂
• MW: 254.559006214142
• MDL: MFCD28975120
• CID: 4456698
• PubChem ID: 253661009
• Update Time: 2025-06-11

Trimethyl-2-tri(propan-2-yl)silylethynylsilane Chemical and Physical Properties

Names and Identifiers

• triiso-propyl((trimethylsilyl)ethynyl)silane
• Triisopropyl[(trimethylsilyl)ethynyl]silane
• .(trimethylsilyl)(triiso-propylsilyl)acetylene
• .1-(triisopropylsilyl)-2-(trimethylsilyl)acetylene
• .1-(triisopropylsilyl)-2-(trimethylsilyl)ethyne
• .1-(tri-iso-propylsilyl)-2-trimethylsilylethyne
• .triisopropyl trimethylsilylacetylene
• triiso-propylsilyltrimethylsilylacetylene
• Triisopropyl(2-trimethylsilylethynyl)silane
• Silane, trimethyl[2-[tris(1-methylethyl)silyl]ethynyl]-
• Trimethyl-[2-tri(propan-2-yl)silylethynyl]silane
• TRIISOPROPYL((TRIMETHYLSILYL)ETHYNYL)SILANE
• MFCD28975120
• [(Trimethylsilyl)ethynyl]triisopropylsilane
• CS-0035712
• AS-65898
• SY055486
• W12107
• T3271
• 107474-02-2
• trimethyl({2-[tris(propan-2-yl)silyl]ethynyl})silane
• C14H30Si2
• AKOS037646027
• Trimethyl-2-tri(propan-2-yl)silylethynylsilane

• MDL： MFCD28975120
• Inchi： 1S/C14H30Si2/c1-12(2)16(13(3)4,14(5)6)11-10-15(7,8)9/h12-14H,1-9H3
• InChI Key： ZADMVBSHDANSRO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#C[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 254.18900
• Monoisotopic Mass: 254.18860403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 57°C/0.25mmHg(lit.)
• Refractive Index: 1.4510 to 1.4550
• PSA: 0.00000
• LogP: 5.08520

Trimethyl-2-tri(propan-2-yl)silylethynylsilane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Trimethyl-2-tri(propan-2-yl)silylethynylsilane

Introduction to Trimethyl-2-tri(propan-2-yl)silylethynylsilane (CAS No. 107474-02-2) and Its Applications in Modern Chemical Research

Trimethyl-2-tri(propan-2-yl)silylethynylsilane, with the chemical identifier CAS No. 107474-02-2, is a sophisticated organosilicon compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, characterized by its unique silylethynyl functional group, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring a central silicon atom bonded to three methyl groups and an ethynyl group terminated with a triisopropylsilyl moiety, imparts exceptional stability and reactivity, making it invaluable in various synthetic protocols.

The Trimethyl-2-tri(propan-2-yl)silylethynylsilane molecule exhibits remarkable properties that make it a preferred choice for researchers aiming to construct complex organic frameworks. The presence of the ethynyl group provides a reactive site for further functionalization, while the triisopropylsilyl protective group ensures stability under harsh reaction conditions. This balance of reactivity and stability has positioned this compound as a cornerstone in the synthesis of novel polymers, coatings, and electronic materials.

In recent years, the applications of Trimethyl-2-tri(propan-2-yl)silylethynylsilane have expanded into cutting-edge areas such as organic electronics and nanotechnology. Researchers have leveraged its unique structural features to develop high-performance conductive polymers and organic semiconductors. The compound's ability to undergo controlled polymerization reactions has enabled the creation of materials with tailored electronic properties, which are crucial for applications in flexible displays, solar cells, and lightweight electronic devices.

Moreover, the pharmaceutical industry has recognized the potential of Trimethyl-2-tri(propan-2-yl)silylethynylsilane as a building block for drug discovery and development. Its silylethynyl moiety can be incorporated into drug molecules to enhance their bioavailability and metabolic stability. Recent studies have demonstrated its utility in synthesizing novel therapeutic agents that target specific biological pathways. The compound's role in facilitating the introduction of complex functional groups into drug candidates underscores its importance in medicinal chemistry.

The synthesis of Trimethyl-2-tri(propan-2-yl)silylethynylsilane involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the reaction of propargyl alcohol derivatives with silicon-containing reagents under controlled conditions. The subsequent introduction of protective groups ensures that the reactive sites are selectively modified without compromising overall molecular integrity. This meticulous approach underscores the compound's complexity and the precision required in its preparation.

Advances in catalytic systems have further refined the synthesis of Trimethyl-2-tri(propan-2-yl)silylethynylsilane, enabling more efficient and sustainable production methods. Transition metal catalysts, in particular, have been instrumental in facilitating key reaction steps while minimizing byproduct formation. These innovations not only enhance yield but also align with global efforts to promote green chemistry principles.

The versatility of Trimethyl-2-tri(propan-2-yl)silylethynylsilane extends beyond its traditional applications into emerging fields such as biodegradable materials and sustainable energy solutions. Researchers are exploring its potential in developing eco-friendly polymers that decompose under ambient conditions without releasing harmful residues. Additionally, its incorporation into next-generation energy storage devices has shown promise in improving battery performance and longevity.

As our understanding of molecular interactions deepens, so does the appreciation for compounds like Trimethyl-2-tri(propan-2-yl)silylethynylsilane. The ability to fine-tune its properties through strategic functionalization opens up endless possibilities for innovation across multiple disciplines. Whether it's advancing electronic materials or pioneering new therapeutic strategies, this compound continues to play a pivotal role in shaping the future of chemical research.

In conclusion, Trimethyl-2-tri(propan-2-yl)silylethynylsilane (CAS No. 107474-02-2) stands as a testament to the ingenuity and progress within organosilicon chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers worldwide. As new methodologies emerge and interdisciplinary collaborations flourish, we can expect this compound to remain at the forefront of scientific discovery for years to come.